Cas no 1020661-24-8 (2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid)
1020661-24-8 structure
Product Name:2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid
CAS No:1020661-24-8
MF:C8H12N2O3
MW:184.192481994629
CID:2111929
Update Time:2023-08-04
2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-tert-butyl-5-hydroxy-1H-pyrazole-3-carboxylic acid
- 2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid
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- Inchi: 1S/C8H12N2O3/c1-8(2,3)10-6(11)4-5(9-10)7(12)13/h4,9H,1-3H3,(H,12,13)
- InChI Key: IGWDQTITWHAYIP-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(=O)O)NN1C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 288
- Topological Polar Surface Area: 69.6
2-Tert-butyl-3-oxo-1H-pyrazole-5-carboxylic acid Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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